Cas no 130089-88-2 (spiro[1,3,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2,1'-cyclohexane]-4-thione)

• Product Name: spiro[1,3,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2,1'-cyclohexane]-4-thione
• CAS No: 130089-88-2
• MF: C₁₅H₂₀N₂S₂
• MW: 292.462700843811
• MDL: MFCD02047766
• CID: 5197869
• Update Time: 2023-08-25

spiro[1,3,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2,1'-cyclohexane]-4-thione Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1H-spiro[1-benzothieno[2,3-d]pyrimidine-2,1'-cyclohexane]-4(3H)-thione
• spiro[1,3,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidine-2,1'-cyclohexane]-4-thione
• ChemDiv1_024609
• Oprea1_250222
• HMS656O13
• STL115846
• spiro[1,3,5,6,7,8-hexahydrobenzothiopheno[2,3-d]pyrimidine-2,1-cyclohexane]-4-thione
• Spiro[[1]benzothieno[2,3-d]pyrimidine-2(1H),1'-cyclohexane]-4(3H)-thione, 5,6,7,8-tetrahydro-

• MDL： MFCD02047766
• Inchi： 1S/C15H20N2S2/c18-13-12-10-6-2-3-7-11(10)19-14(12)17-15(16-13)8-4-1-5-9-15/h17H,1-9H2,(H,16,18)
• InChI Key： SRZXWWWQRGYZMW-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C2C(NC3(CCCCC3)NC1=2)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 378
• XLogP3: 4.5
• Topological Polar Surface Area: 84.4